N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide
Overview
Description
N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide (MPPC) is a phenothiazine derivative that has seen increasing use in scientific research in recent years. It is a fluorescent molecule that is used in a variety of applications, including cell imaging, drug delivery, and cancer research.
Scientific Research Applications
N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide has seen increasing use as a fluorescent molecule in scientific research. It has been used in cell imaging, drug delivery, and cancer research. It has also been used in studies of protein-protein interactions, as well as in studies of the structure and function of proteins. In addition, N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide has been used in studies of the structure and function of enzymes, as well as in studies of the structure and function of DNA.
Mechanism of Action
N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide is a fluorescent molecule that emits light when exposed to ultraviolet light. This light is then detected by a fluorescence microscope, allowing researchers to observe the activity of the molecule in living cells. N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide is also able to bind to certain proteins, allowing researchers to study the structure and function of these proteins.
Biochemical and Physiological Effects
N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to bind to certain proteins, and this binding can affect the structure and function of these proteins. In addition, N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide has been shown to interact with certain enzymes, and this interaction can affect the activity of these enzymes. Finally, N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide has been shown to interact with DNA, and this interaction can affect the structure and function of DNA.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide in lab experiments is its high fluorescence intensity. This allows researchers to detect the molecule in living cells and observe its activity. In addition, N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide has a high binding affinity for certain proteins, allowing researchers to study the structure and function of these proteins. However, N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide is not suitable for all types of experiments, and it is important to be aware of the limitations of the molecule when using it in lab experiments.
Future Directions
There are a number of potential future directions for N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide. For example, further research could be conducted on the interactions between N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide and proteins, enzymes, and DNA. In addition, further research could be conducted on the effects of N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide on cell biology and physiology. Finally, further research could be conducted on the potential of N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide as a drug delivery system.
Synthesis Methods
Synthesis of N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide is typically achieved through a three-step process. The first step involves the reaction of a phenothiazine precursor with 2-methylphenyl isocyanide (MPC), which yields an intermediate. This intermediate is then reacted with carbon disulfide to form an intermediate product, which is then reacted with sodium azide to yield the final product, N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide. This synthesis method is relatively simple and efficient, with a high yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide involves the reaction of 2-methylaniline with 10H-phenothiazine-10-carboxylic acid chloride in the presence of a base to form the corresponding amide.", "Starting Materials": [ "2-methylaniline", "10H-phenothiazine-10-carboxylic acid chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 2-methylaniline to a solution of 10H-phenothiazine-10-carboxylic acid chloride in anhydrous dichloromethane.", "Add a base (e.g. triethylamine) to the reaction mixture to catalyze the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and extract the product with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the product by recrystallization from a suitable solvent (e.g. ethanol)." ] } | |
CAS RN |
880321-65-3 |
Product Name |
N-(2-methylphenyl)-10H-phenothiazine-10-carboxamide |
Molecular Formula |
C20H16N2OS |
Molecular Weight |
332.4 |
Purity |
95 |
Origin of Product |
United States |
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